3-[2-(1,3-benzodioxol-5-yl)-2-oxoethyl]-1-(3,4-dimethoxybenzyl)-3-hydroxy-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C26H23NO7
• Molecular Weight: 461.5 g/mol
• IUPAC Name: 3-[2-(1,3-benzodioxol-5-yl)-2-oxoethyl]-1-[(3,4-dimethoxyphenyl)methyl]-3-hydroxyindol-2-one
• InChI: InChI=1S/C26H23NO7/c1-31-21-9-7-16(11-23(21)32-2)14-27-19-6-4-3-5-18(19)26(30,25(27)29)13-20(28)17-8-10-22-24(12-17)34-15-33-22/h3-12,30H,13-15H2,1-2H3
• InChI Key: CQUCWWGCWABTAJ-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)CN2C3=CC=CC=C3C(C2=O)(CC(=O)C4=CC5=C(C=C4)OCO5)O)OC

Description

3-[2-(1,3-benzodioxol-5-yl)-2-oxoethyl]-1-(3,4-dimethoxybenzyl)-3-hydroxy-1,3-dihydro-2H-indol-2-one is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of indole derivatives and has been shown to exhibit various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 3-[2-(1,3-benzodioxol-5-yl)-2-oxoethyl]-1-(3,4-dimethoxybenzyl)-3-hydroxy-1,3-dihydro-2H-indol-2-one is not fully understood. However, it has been shown to inhibit the activity of certain enzymes and receptors that are involved in the growth and proliferation of cancer cells. It has also been shown to exhibit antioxidant and anti-inflammatory effects, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, as well as induce apoptosis (programmed cell death) in cancer cells. It has also been shown to exhibit neuroprotective effects, as it has been shown to protect against oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-[2-(1,3-benzodioxol-5-yl)-2-oxoethyl]-1-(3,4-dimethoxybenzyl)-3-hydroxy-1,3-dihydro-2H-indol-2-one in lab experiments is that it has been extensively studied and its biological activities are well understood. However, one of the limitations is that it may exhibit cytotoxic effects at higher concentrations, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of 3-[2-(1,3-benzodioxol-5-yl)-2-oxoethyl]-1-(3,4-dimethoxybenzyl)-3-hydroxy-1,3-dihydro-2H-indol-2-one. One potential direction is to further investigate its potential applications in cancer research, particularly in combination with other anti-cancer agents. Another potential direction is to investigate its potential applications in neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Additionally, further studies could be conducted to better understand its mechanism of action and to identify potential side effects or toxicity.

Synthesis Methods

The synthesis of 3-[2-(1,3-benzodioxol-5-yl)-2-oxoethyl]-1-(3,4-dimethoxybenzyl)-3-hydroxy-1,3-dihydro-2H-indol-2-one involves several steps. The first step involves the condensation of 3,4-dimethoxybenzaldehyde with 2-nitrobenzaldehyde in the presence of a base to form the corresponding nitrostyrene. The nitrostyrene is then reduced using a reducing agent to form the corresponding amine. The amine is then reacted with 1,3-benzodioxole-5-carboxylic acid to form the final product.

Scientific Research Applications

3-[2-(1,3-benzodioxol-5-yl)-2-oxoethyl]-1-(3,4-dimethoxybenzyl)-3-hydroxy-1,3-dihydro-2H-indol-2-one has been shown to exhibit various biological activities. It has been studied for its potential applications in cancer research, as it has been shown to inhibit the growth of cancer cells. It has also been studied for its potential applications in neurodegenerative diseases, as it has been shown to exhibit neuroprotective effects.